Cas no 681464-31-3 (2-Methoxy-N-methyl-1H-indol-6-amine)

2-Methoxy-N-methyl-1H-indol-6-amine structure
681464-31-3 structure
Product Name:2-Methoxy-N-methyl-1H-indol-6-amine
CAS No:681464-31-3
MF:C10H12N2O
MW:176.215082168579
CID:969159
Update Time:2023-08-02

2-Methoxy-N-methyl-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-6-amine,2-methoxy-N-methyl-(9CI)
    • 2-methoxy-N-methyl-1H-indol-6-amine
    • 2-Methoxy-N-methyl-1H-indol-6-amine
    • Inchi: 1S/C10H12N2O/c1-11-8-4-3-7-5-10(13-2)12-9(7)6-8/h3-6,11-12H,1-2H3
    • InChI Key: ABWPXKMVQWVXEL-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC2C=CC(=CC=2N1)NC

Computed Properties

  • Exact Mass: 176.095
  • Monoisotopic Mass: 176.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37
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